Cas no 88267-81-6 (2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-)

88267-81-6 structure
Product name:2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
- 1-methyl-4-oxoquinazoline-2-carbonitrile
- DTXSID80518577
- 88267-81-6
- 1-Methyl-4-oxo-1,4-dihydroquinazoline-2-carbonitrile
-
- Inchi: InChI=1S/C10H7N3O/c1-13-8-5-3-2-4-7(8)10(14)12-9(13)6-11/h2-5H,1H3
- InChI Key: GGXRSFLTCIYLDK-UHFFFAOYSA-N
- SMILES: CN1C2=CC=CC=C2C(=O)N=C1C#N
Computed Properties
- Exact Mass: 185.058911855g/mol
- Monoisotopic Mass: 185.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5Ų
- XLogP3: 1
2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- Related Literature
-
Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
5. Book reviews
88267-81-6 (2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-) Related Products
- 1448064-65-0(N-{2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-3-(trifluoromethyl)benzamide)
- 118133-23-6(N-BUTYL(4-BENZYLPIPERAZINYL)FORMAMIDE)
- 2034246-03-0(3-fluoro-4-methoxy-N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide)
- 2228437-87-2(1-1-(2-aminopropan-2-yl)cyclopropylnaphthalen-2-ol)
- 1250492-86-4(2-4-(cyclopentylamino)phenylethan-1-ol)
- 2377004-34-5((2S,4R)-4-methanesulfonylpyrrolidine-2-carboxylic acid)
- 1365565-32-7(2-(1,2,2-Triphenylvinyl)-2H-pyran-4(3H)-one)
- 1214367-37-9(5-(4-fluorophenyl)-2-methoxyaniline)
- 1797535-71-7(N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}-9H-xanthene-9-carboxamide)
- 1806737-77-8(Methyl 2-(chloromethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-carboxylate)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
